Cas no 1247497-00-2 (1-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol)

• Product Name: 1-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol
• CAS No: 1247497-00-2
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6416343
• PubChem ID: 62669500
• Update Time: 2025-05-24

1-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol
• EN300-1255564
• AKOS011963545
• 1247497-00-2

• Inchi： 1S/C9H14N2O/c1-6-8(9(12)4-5-9)7(2)11(3)10-6/h12H,4-5H2,1-3H3
• InChI Key： BGBOFKPWVPOGKO-UHFFFAOYSA-N
• SMILES： OC1(C2C(C)=NN(C)C=2C)CC1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38Ų

Additional information on 1-(trimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol

Comprehensive Overview of 1-(Trimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol (CAS No. 1247497-00-2)

1-(Trimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol (CAS No. 1247497-00-2) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and cyclopropanol moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural complexity and functional groups make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The growing interest in 1-(Trimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol is driven by its potential applications in precision medicine and sustainable agriculture. Researchers are exploring its role in modulating enzymatic activity, which aligns with the current focus on targeted therapies and green chemistry. The compound's trimethylpyrazole group enhances its stability and bioavailability, making it a preferred choice for high-throughput screening and lead optimization.

In the context of AI-driven drug discovery, CAS No. 1247497-00-2 has emerged as a subject of computational modeling studies. Molecular docking simulations and QSAR (Quantitative Structure-Activity Relationship) analyses highlight its binding affinity for specific protein targets, addressing the demand for predictive analytics in pharmaceutical R&D. This aligns with industry trends toward digital transformation and machine learning-enabled compound design.

Another key area of interest is the compound's potential in crop protection. Its cyclopropanol moiety exhibits herbicidal and fungicidal properties, resonating with the global push for sustainable agrochemicals. As regulatory pressures increase for eco-friendly pesticides, 1-(Trimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol offers a promising scaffold for developing next-generation formulations with reduced environmental impact.

From a synthetic chemistry perspective, the compound's steric hindrance and hydrogen-bonding capacity present intriguing challenges for process optimization. Recent publications emphasize scalable routes for its production using catalytic asymmetric synthesis, catering to the pharmaceutical industry's need for cost-effective manufacturing. This intersects with the broader discourse on circular economy principles in chemical production.

Quality control and analytical characterization of CAS No. 1247497-00-2 are critical for its industrial adoption. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to ensure purity, addressing the stringent requirements of Good Manufacturing Practice (GMP). These aspects are frequently searched by professionals seeking analytical method validation protocols for novel compounds.

The compound's thermal stability and solubility profile have also been investigated for formulation development, particularly in lipid-based drug delivery systems. Such studies respond to the rising demand for enhanced bioavailability solutions in poorly water-soluble APIs, a recurring theme in pharma forums and scientific literature.

In conclusion, 1-(Trimethyl-1H-pyrazol-4-yl)cyclopropan-1-ol represents a compelling case study at the intersection of medicinal chemistry, computational biology, and green synthesis. Its multifaceted applications and alignment with contemporary research priorities ensure its continued relevance in both academic and industrial settings.